N-(5-chloro-2-pyridinyl)-2-phenoxypropanamide

• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-phenoxypropanamide
• InChI: InChI=1S/C14H13ClN2O2/c1-10(19-12-5-3-2-4-6-12)14(18)17-13-8-7-11(15)9-16-13/h2-10H,1H3,(H,16,17,18)
• InChI Key: UMQDCIKQNQDEJR-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=NC=C(C=C1)Cl)OC2=CC=CC=C2

Description

N-(5-chloro-2-pyridinyl)-2-phenoxypropanamide, commonly known as CPAC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPAC is a synthetic compound that belongs to the class of pyridine derivatives and has a molecular weight of 305.8 g/mol.

Mechanism of Action

The mechanism of action of CPAC involves the inhibition of various enzymes and signaling pathways that are involved in cell growth, inflammation, and apoptosis. CPAC has been shown to inhibit the activity of enzymes such as COX-2, which is involved in the production of pro-inflammatory cytokines. CPAC also inhibits the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
CPAC has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that CPAC inhibits cell proliferation, induces apoptosis, and inhibits the production of pro-inflammatory cytokines. In vivo studies have shown that CPAC exhibits anti-tumor activity, reduces inflammation, and improves cognitive function.

Advantages and Limitations for Lab Experiments

CPAC has several advantages as a research tool, including its high purity and stability, which make it easy to handle and store. CPAC is also relatively easy to synthesize, which makes it readily available for research purposes. However, there are some limitations to using CPAC in lab experiments, such as its potential toxicity and the need for further studies to determine its optimal dosage.

Future Directions

CPAC has shown promising results in various fields of scientific research, and there are several future directions that could be explored to further understand its potential therapeutic applications. Some of the possible future directions include:
1. Investigating the potential of CPAC as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Studying the effects of CPAC on the immune system and its potential as an immunomodulatory agent.
3. Exploring the potential of CPAC as a therapeutic agent for various types of cancer, including breast, lung, and prostate cancer.
4. Investigating the potential of CPAC as a therapeutic agent for chronic pain management.
Conclusion:
In conclusion, CPAC is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPAC has been extensively studied for its anti-tumor and anti-inflammatory properties, and there are several future directions that could be explored to further understand its potential therapeutic applications. The synthesis of CPAC is relatively easy, and it is readily available for research purposes. However, further studies are needed to determine its optimal dosage and potential toxicity.

Synthesis Methods

The synthesis of CPAC involves the reaction of 5-chloro-2-pyridinecarboxylic acid with 2-phenoxypropanol in the presence of a catalyst such as triethylamine. The reaction takes place under reflux conditions in a solvent such as dichloromethane or toluene. The resulting product is then purified by recrystallization to obtain pure CPAC.

Scientific Research Applications

CPAC has been extensively studied for its potential therapeutic applications in various fields such as cancer research, inflammation, and neurodegenerative diseases. In cancer research, CPAC has been shown to exhibit anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. CPAC has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.